Cas no 89100-86-7 (2-Propanol, 1,1'-iminobis(3-(cyclopentyloxy)-)

• Product Name: 2-Propanol, 1,1'-iminobis(3-(cyclopentyloxy)-
• CAS No: 89100-86-7
• MF: C₁₆H₃₁NO₄
• MW: 301.421645402908
• CID: 2680335
• PubChem ID: 13059952
• Update Time: 2025-04-21

2-Propanol, 1,1'-iminobis(3-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyloxy-3-[(3-cyclopentyloxy-2-hydroxypropyl)amino]propan-2-ol
• 1,1'-Azanediylbis[3-(cyclopentyloxy)propan-2-ol]
• 89100-86-7
• N,N'-Bis(3-cyclopentyloxy-2-hydroxypropyl)amine
• DTXSID301008650
• 1,1'-Iminobis(3-(cyclopentyloxy)-2-propanol)
• 2-Propanol, 1,1'-iminobis(3-(cyclopentyloxy)-
• BRN 6058999

• Inchi： 1S/C16H31NO4/c18-13(11-20-15-5-1-2-6-15)9-17-10-14(19)12-21-16-7-3-4-8-16/h13-19H,1-12H2
• InChI Key： RGTZCVPBHMNGFH-UHFFFAOYSA-N
• SMILES： O(CC(CNCC(COC1CCCC1)O)O)C1CCCC1

Computed Properties

• Exact Mass: 301.22530847Da
• Monoisotopic Mass: 301.22530847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71Ų